Cas no 1393105-71-9 (dimethyl (3,3-difluoro-2-oxobutyl)phosphonate)

• Product Name: dimethyl (3,3-difluoro-2-oxobutyl)phosphonate
• CAS No: 1393105-71-9
• MF: C₆H₁₁F₂O₄P
• MW: 216.119710206985
• CID: 5857577
• PubChem ID: 131743936
• Update Time: 2025-06-11

dimethyl (3,3-difluoro-2-oxobutyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• dimethyl (3,3-difluoro-2-oxobutyl)phosphonate
• EN300-1125746
• 1393105-71-9
• dimethyl 3,3-difluoro-2-oxobutylphosphonate

• Inchi： 1S/C6H11F2O4P/c1-6(7,8)5(9)4-13(10,11-2)12-3/h4H2,1-3H3
• InChI Key： KYDTWFSSSMWOQU-UHFFFAOYSA-N
• SMILES： P(CC(C(C)(F)F)=O)(=O)(OC)OC

Computed Properties

• Exact Mass: 216.03630215g/mol
• Monoisotopic Mass: 216.03630215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Additional information on dimethyl (3,3-difluoro-2-oxobutyl)phosphonate

Dimethyl (3,3-Difluoro-2-Oxobutyl)Phosphonate: A Comprehensive Overview

Dimethyl (3,3-difluoro-2-oxobutyl)phosphonate, with the CAS number 1393105-71-9, is a versatile compound that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of organophosphorus compounds, which are widely recognized for their unique chemical properties and functional versatility. The dimethyl (3,3-difluoro-2-oxobutyl)phosphonate structure incorporates a phosphonate group, which is a key feature enabling its participation in diverse chemical reactions and applications.

The molecular structure of dimethyl (3,3-difluoro-2-oxobutyl)phosphonate is characterized by a central phosphorus atom bonded to two methyl groups and a substituted butyl chain. The presence of two fluorine atoms on the butyl chain introduces unique electronic and steric effects, which significantly influence its reactivity and stability. Recent studies have highlighted the importance of such fluorinated organophosphorus compounds in areas such as agrochemicals, pharmaceuticals, and advanced materials.

One of the most notable applications of dimethyl (3,3-difluoro-2-oxobutyl)phosphonate is in the synthesis of bioactive molecules. Researchers have demonstrated its utility as an intermediate in the development of novel pesticides and herbicides. For instance, a 2023 study published in *Journal of Agricultural Chemistry* reported that this compound serves as a key precursor in the synthesis of highly effective fungicides. The ability of dimethyl (3,3-difluoro-2-oxobutyl)phosphonate to undergo nucleophilic substitution reactions makes it an ideal candidate for such applications.

In the pharmaceutical industry, dimethyl (3,3-difluoro-2-oxobutyl)phosphonate has been explored for its potential in drug delivery systems. A 2022 study in *Pharmaceutical Research* highlighted its role as a stabilizing agent in lipid nanoparticles used for delivering RNA-based vaccines. The fluorinated substituents on the butyl chain contribute to enhanced stability and reduced immunogenicity of these delivery systems.

Moreover, dimethyl (3,3-difluoro-2-oxobutyl)phosphonate has found applications in materials science, particularly in the development of flame-retardant polymers. A 2021 article in *Polymer Chemistry* demonstrated that this compound can be incorporated into polymer matrices to impart superior flame-resistant properties without compromising mechanical integrity. The phosphorus-containing group plays a crucial role in achieving these properties by forming stable char layers during combustion.

The synthesis of dimethyl (3,3-difluoro-2-oxobutyl)phosphonate typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the reaction of chloro derivatives with alkali metals followed by subsequent functionalization steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

From an environmental perspective, understanding the degradation pathways of dimethyl (3,3-difluoro-2-oxobutyl)phosphonate is crucial for assessing its impact on ecosystems. Studies conducted in 2024 have shown that this compound undergoes hydrolysis under specific pH conditions, leading to the formation of less toxic byproducts. These findings underscore the importance of proper waste management practices when handling such compounds.

In conclusion, dimethyl (3,3-difluoro-2-oxobutyl)phosphonate stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical properties and functional groups make it an invaluable tool for researchers and manufacturers alike. As ongoing research continues to uncover new potential uses for this compound, its role in advancing science and technology is expected to grow significantly.